Cas no 1052553-32-8 (1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride)

• Product Name: 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride
• CAS No: 1052553-32-8
• MF: C₁₄H₁₉ClN₄O₂
• MW: 310.779261827469
• MDL: MFCD08692026
• CID: 1078956
• PubChem ID: 16391433
• Update Time: 2025-05-24

1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine hydrochloride
• T5695574
• 3-(4-methoxyphenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazole:hydrochloride
• 1-[[3-(4-METHOXYPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL]PIPERAZINE HYDROCHLORIDE
• 1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine dihydrochloride
• 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride
• EN300-26211
• Z221425814
• CS-0243300
• 1-([3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl)piperazine hydrochloride, AldrichCPR
• 1052553-32-8
• G60231
• AKOS027289019
• 1-([3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl)piperazine hydrochloride
• MFCD08692026
• 3-(4-methoxyphenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazole;hydrochloride
• 3-(4-Methoxyphenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazole hydrochloride
• 3-(4-Methoxyphenyl)-5-(piperazin-1-ylmethyl)-1,2,4-oxadiazolehydrochloride

• MDL： MFCD08692026
• Inchi： 1S/C14H18N4O2.ClH/c1-19-12-4-2-11(3-5-12)14-16-13(20-17-14)10-18-8-6-15-7-9-18;/h2-5,15H,6-10H2,1H3;1H
• InChI Key： SXBPBFDURDFACB-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN2CCNCC2)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 310.1196536g/mol
• Monoisotopic Mass: 310.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4Ų

1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride

1-{3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-ylmethyl}Piperazine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1052553-32-8, known as 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and materials science.

The molecular structure of 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride consists of two key components: a piperazine ring and a 1,2,4-oxadiazole moiety. The piperazine ring is a six-membered ring containing two nitrogen atoms, which contributes to the compound's ability to form hydrogen bonds and interact with biological targets. The 1,2,4-oxadiazole ring, on the other hand, is a five-membered heterocyclic structure that imparts additional electronic properties and enhances the compound's stability.

Recent studies have highlighted the importance of 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride in the development of new drug candidates. Researchers have explored its potential as a modulator of various biological pathways, including those involved in inflammation and neurodegenerative diseases. The compound's ability to target specific receptors and enzymes makes it a promising lead for therapeutic interventions.

In terms of synthesis, 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing and application.

One of the most exciting developments involving this compound is its role in the creation of advanced materials. Scientists have investigated its potential as a building block for constructing functional polymers and nanoparticles. The unique electronic properties of 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride make it an ideal candidate for applications in electronics and optoelectronics.

Furthermore, recent research has focused on the environmental impact of 1-{3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethyl}piperazine hydrochloride. Studies have shown that the compound exhibits biodegradability under certain conditions, which is crucial for its sustainable use in industrial applications.

In conclusion, 1-{3-(4-methoxyphenyl)-1,2,4-Oxadiazol-5-Ylmethyl}Piperazine Hydrochloride (CAS No. 1052553-32-8) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and promising biological properties make it an important subject of ongoing research.